N-[3-(methylthio)propyl]-6-oxo-1-(2-pyridinylmethyl)-3-piperidinecarboxamide

• IUPAC Name: N-(3-methylsulfanylpropyl)-6-oxo-1-(pyridin-2-ylmethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C16H23N3O2S/c1-22-10-4-9-18-16(21)13-6-7-15(20)19(11-13)12-14-5-2-3-8-17-14/h2-3,5,8,13H,4,6-7,9-12H2,1H3,(H,18,21)
• InChI Key: XFXVQCCGZTYEQD-UHFFFAOYSA-N
• Canonical SMILES: CSCCCNC(=O)C1CCC(=O)N(C1)CC2=CC=CC=N2
• Molecular Formula: C16H23N3O2S
• Molecular Weight: 321.4 g/mol

Description

N-[3-(methylthio)propyl]-6-oxo-1-(2-pyridinylmethyl)-3-piperidinecarboxamide, also known as MPTP, is a chemical compound that has been extensively studied in the field of neuroscience. MPTP is a potent neurotoxin that selectively damages dopaminergic neurons in the substantia nigra, leading to symptoms similar to those seen in Parkinson's disease. MPTP has been used to model Parkinson's disease in animal studies and has also been used as a tool to study the mechanisms of neurodegeneration.

Mechanism of Action

N-[3-(methylthio)propyl]-6-oxo-1-(2-pyridinylmethyl)-3-piperidinecarboxamide is converted to its active metabolite, MPP+, by the enzyme monoamine oxidase B (MAO-B). MPP+ is selectively taken up by dopaminergic neurons in the substantia nigra through the dopamine transporter. Once inside the cell, MPP+ inhibits mitochondrial complex I, leading to oxidative stress and cell death.
Biochemical and Physiological Effects:
N-[3-(methylthio)propyl]-6-oxo-1-(2-pyridinylmethyl)-3-piperidinecarboxamide selectively damages dopaminergic neurons in the substantia nigra, leading to a decrease in dopamine levels in the striatum. This results in motor symptoms similar to those seen in Parkinson's disease, including tremors, rigidity, and bradykinesia. N-[3-(methylthio)propyl]-6-oxo-1-(2-pyridinylmethyl)-3-piperidinecarboxamide also causes oxidative stress and mitochondrial dysfunction, leading to cell death.

Advantages and Limitations for Lab Experiments

N-[3-(methylthio)propyl]-6-oxo-1-(2-pyridinylmethyl)-3-piperidinecarboxamide has several advantages as a model for Parkinson's disease. It is selective in its ability to damage dopaminergic neurons in the substantia nigra, making it a useful tool for studying the mechanisms of neurodegeneration. N-[3-(methylthio)propyl]-6-oxo-1-(2-pyridinylmethyl)-3-piperidinecarboxamide also produces motor symptoms similar to those seen in Parkinson's disease, making it a useful tool for testing potential treatments.
However, there are also limitations to using N-[3-(methylthio)propyl]-6-oxo-1-(2-pyridinylmethyl)-3-piperidinecarboxamide as a model for Parkinson's disease. N-[3-(methylthio)propyl]-6-oxo-1-(2-pyridinylmethyl)-3-piperidinecarboxamide does not produce all of the pathological features seen in Parkinson's disease, such as Lewy bodies. Additionally, N-[3-(methylthio)propyl]-6-oxo-1-(2-pyridinylmethyl)-3-piperidinecarboxamide only produces a transient model of Parkinson's disease, as the dopaminergic neurons can regenerate over time.

Future Directions

There are several future directions for research involving N-[3-(methylthio)propyl]-6-oxo-1-(2-pyridinylmethyl)-3-piperidinecarboxamide. One area of research is the development of new treatments for Parkinson's disease. N-[3-(methylthio)propyl]-6-oxo-1-(2-pyridinylmethyl)-3-piperidinecarboxamide has been used to test potential treatments, and future research could focus on developing new drugs that are more effective at treating Parkinson's disease.
Another area of research is the role of oxidative stress and mitochondrial dysfunction in neurodegeneration. N-[3-(methylthio)propyl]-6-oxo-1-(2-pyridinylmethyl)-3-piperidinecarboxamide has been used to study these mechanisms, and future research could focus on developing new therapies that target these processes.
Overall, N-[3-(methylthio)propyl]-6-oxo-1-(2-pyridinylmethyl)-3-piperidinecarboxamide is a useful tool for studying the mechanisms of neurodegeneration and developing new treatments for Parkinson's disease.

Synthesis Methods

N-[3-(methylthio)propyl]-6-oxo-1-(2-pyridinylmethyl)-3-piperidinecarboxamide can be synthesized through a multistep process involving the reaction of 2-pyridinecarboxaldehyde with 3-(methylthio)propylamine to form the corresponding Schiff base. The Schiff base is then reduced with sodium borohydride to form the corresponding amine, which is then reacted with piperidine-3-carboxylic acid to form N-[3-(methylthio)propyl]-6-oxo-1-(2-pyridinylmethyl)-3-piperidinecarboxamide.

Scientific Research Applications

N-[3-(methylthio)propyl]-6-oxo-1-(2-pyridinylmethyl)-3-piperidinecarboxamide has been extensively used in scientific research as a tool to study the mechanisms of neurodegeneration. N-[3-(methylthio)propyl]-6-oxo-1-(2-pyridinylmethyl)-3-piperidinecarboxamide is selective in its ability to damage dopaminergic neurons in the substantia nigra, making it a useful model for Parkinson's disease. N-[3-(methylthio)propyl]-6-oxo-1-(2-pyridinylmethyl)-3-piperidinecarboxamide has also been used to study the role of oxidative stress and mitochondrial dysfunction in neurodegeneration.